Cas no 835-72-3 (1,3-Dioxane, 4-methyl-2-(4-nitrophenyl)-)

• Product Name: 1,3-Dioxane, 4-methyl-2-(4-nitrophenyl)-
• CAS No: 835-72-3
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 668875
• PubChem ID: 12517391
• Update Time: 2025-04-19

1,3-Dioxane, 4-methyl-2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane, 4-methyl-2-(4-nitrophenyl)-
• 4-methyl-2-(4-nitrophenyl)-1,3-dioxane
• 835-72-3
• DTXSID70501079

• Inchi： 1S/C11H13NO4/c1-8-6-7-15-11(16-8)9-2-4-10(5-3-9)12(13)14/h2-5,8,11H,6-7H2,1H3
• InChI Key： OHSIUDJXOSSFJJ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)[N+](=O)[O-])OCCC1C

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.3Ų